Cas no 154198-33-1 (1,4-Benzenediol,2,2'-[1,2-phenylenebis(nitrilomethylidyne)]bis-)

• Product Name: 1,4-Benzenediol,2,2'-[1,2-phenylenebis(nitrilomethylidyne)]bis-
• CAS No: 154198-33-1
• MF: C₂₀H₁₆N₂O₄
• MW: 348.352045059204
• CID: 223562
• Update Time: 2025-04-19

1,4-Benzenediol,2,2'-[1,2-phenylenebis(nitrilomethylidyne)]bis- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2,2'-[1,2-phenylenebis(nitrilomethylidyne)]bis-
• 4,4'-[benzene-1,2-diylbis(iminomethylylidene)]bis(3-hydroxycyclohexa-2,5-dien-1-one)
• 2,2'-[1,2-phenylenebis(nitrilomethylidyne)]bis(4-hydroxyphenol)
• ACETOPHENONE,2-AZIDO-,O-(METHYLCARBAMOYL)OXIME
• N N-BIS(2,5-DIHYDROXYBENZYLIDENE)-1,2-DIAMINOBENZENE
• N,N-Bis(2,5-dihydroxybenzylidene)-1,2-diaminobenzene,97%

• Inchi： 1S/C20H16N2O4/c23-15-5-7-19(25)13(9-15)11-21-17-3-1-2-4-18(17)22-12-14-10-16(24)6-8-20(14)26/h1-12,23-26H/b21-11+,22-12+
• InChI Key： CSSNBAFBEWRGCG-XHQRYOPUSA-N
• SMILES： C1(C=CC=CC=1N=CC1=CC(=CC=C1O)O)N=CC1=CC(=CC=C1O)O |t:7,18|

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.7

Experimental Properties

• Color/Form: Yellow crystalline powder
• Melting Point: 163-165 °C
• Solubility: Not available

1,4-Benzenediol,2,2'-[1,2-phenylenebis(nitrilomethylidyne)]bis- Security Information

• Safety Instruction： 24/25
• Safety Term：S24/25